3-chloro-4-fluoro-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzamide
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Description
3-chloro-4-fluoro-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C20H22ClFN4O and its molecular weight is 388.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antipsychotic Potential
Research into heterocyclic carboxamides, structurally related compounds, has explored their synthesis and evaluation as potential antipsychotic agents. These studies involve the preparation of analogues and evaluation of their binding to dopamine and serotonin receptors, along with in vivo assessments of antipsychotic activity. The findings highlight the synthesis of derivatives exhibiting potent activities, suggesting their potential utility as backup compounds for antipsychotic drug development (Norman et al., 1996).
Luminescent Properties and Photo-induced Electron Transfer
Investigations into naphthalimides with piperazine substituents have been conducted to study their luminescent properties and photo-induced electron transfer mechanisms. Such studies are crucial for understanding the photophysical behaviors of these compounds, which could inform their applications in materials science and sensor development (Gan et al., 2003).
Antimicrobial Activity
Research has also focused on the synthesis and antimicrobial study of fluoroquinolone-based compounds, including the examination of their antibacterial and antifungal activities. These studies contribute to the discovery of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Patel & Patel, 2010).
Crystal Structure and Hirshfeld Surface Analysis
The crystal structure and Hirshfeld surface analysis of related compounds have been performed to gain insights into their molecular conformations and intermolecular interactions. Such studies are fundamental for drug design, allowing for the optimization of molecular interactions within biological targets (Ullah & Stoeckli-Evans, 2021).
Synthesis for Biological and Pharmacological Screening
The synthesis of bioactive molecules, including fluoro substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole, has been explored for biological and pharmacological screening. These efforts aim to identify compounds with potential therapeutic benefits across various pharmacological domains (Patel et al., 2009).
properties
IUPAC Name |
3-chloro-4-fluoro-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClFN4O/c21-16-11-13(5-6-17(16)22)20(27)25-14-7-9-26(10-8-14)19-15-3-1-2-4-18(15)23-12-24-19/h5-6,11-12,14H,1-4,7-10H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNZCDERDFRGQRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NC=N2)N3CCC(CC3)NC(=O)C4=CC(=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClFN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.